Cas no 1956332-38-9 (Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate
• CAS No: 1956332-38-9
• MF: C₁₄H₁₈ClN₃O₅
• MW: 343.762822628021
• CID: 4779886
• Update Time: 2025-10-29

Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate
• Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate

• Inchi： 1S/C14H18ClN3O5/c1-14(2,3)23-13(19)17-12-11(22-7-8-4-5-8)10(15)9(6-16-12)18(20)21/h6,8H,4-5,7H2,1-3H3,(H,16,17,19)
• InChI Key： ZZOTXUWHCUSDRK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1OCC1CC1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 447
• XLogP3: 2.9
• Topological Polar Surface Area: 106

Additional information on Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate

Research Brief on Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate (CAS: 1956332-38-9)

In recent years, the compound Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate (CAS: 1956332-38-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized side chains, has emerged as a promising intermediate in the synthesis of novel therapeutic agents. Its structural features, including the chloro, cyclopropylmethoxy, and nitro substituents, render it a versatile scaffold for further chemical modifications aimed at drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, leveraging its potential as a key building block for kinase inhibitors. Kinases play a critical role in various cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The nitropyridine moiety of Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate has been identified as a crucial pharmacophore for binding to kinase active sites, making it a valuable candidate for further exploration in targeted therapy development.

One of the most notable advancements in this area is the application of this compound in the synthesis of selective JAK (Janus kinase) inhibitors. JAKs are a family of intracellular tyrosine kinases that mediate signaling by cytokines, growth factors, and other extracellular molecules. Dysregulation of JAK signaling is associated with autoimmune diseases and hematologic malignancies. Researchers have successfully utilized Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate as a precursor to develop potent and selective JAK inhibitors with improved pharmacokinetic properties and reduced off-target effects.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial applications. The presence of the nitro group and the chloro substituent on the pyridine ring has been shown to confer antibacterial and antifungal activities. Recent in vitro studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens, suggesting its utility in addressing the growing challenge of antimicrobial resistance.

The synthetic routes to Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate have been refined to enhance yield and purity, with recent publications highlighting the use of green chemistry principles to minimize environmental impact. Catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to introduce the cyclopropylmethoxy group efficiently, while protecting group strategies have been optimized to ensure the stability of the carbamate functionality during subsequent transformations.

Looking ahead, the continued exploration of Tert-Butyl (4-chloro-3-(cyclopropylmethoxy)-5-nitropyridin-2-yl)carbamate is expected to yield further insights into its therapeutic potential. Ongoing research is focused on elucidating its mechanism of action in various biological systems, as well as expanding its applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical candidates, addressing unmet medical needs in oncology, immunology, and infectious diseases.